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Compound of Interest

Compound Name: 3,5-Difluoro-2-methylbenzoic acid

Cat. No.: B1319548

This technical guide provides a comprehensive overview of the molecular structure, properties,
and key data for 3,5-Difluoro-2-methylbenzoic acid, a fluorinated aromatic carboxylic acid of
interest to researchers and professionals in drug development and chemical synthesis.

Core Molecular Data

3,5-Difluoro-2-methylbenzoic acid is a substituted benzoic acid derivative. The presence of
two fluorine atoms and a methyl group on the benzene ring influences its chemical reactivity
and physical properties.

Quantitative Molecular and Physical Data

The fundamental properties of 3,5-Difluoro-2-methylbenzoic acid are summarized in the
table below. This data is essential for experimental design, analytical characterization, and
computational modeling.
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Property Value

Molecular Formula CsHeF202[1][2]

Molecular Weight 172.13 g/mol [1][2]

IUPAC Name 3,5-difluoro-2-methylbenzoic acid[2]

CAS Number 1003710-06-2[1][2][3]

Canonical SMILES CC1=C(C=C(C=C1F)F)C(=0)0O[2]

nChi INChl=1S/C8H6F202/c1-4-6(8(11)12)2-5(9)3-
7(4)10/h2-3H,1H3,(H,11,12)[2]

InChlKey PTGLKDIYYKDEQX-UHFFFAOYSA-N[2]

Molecular Structure Visualization

The two-dimensional chemical structure of 3,5-Difluoro-2-methylbenzoic acid is depicted
below. This diagram illustrates the arrangement of the constituent atoms and the positions of
the fluoro and methyl substituents on the benzoic acid backbone.

Molecular structure of 3,5-Difluoro-2-methylbenzoic acid.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 3,5-Difluoro-2-
methylbenzoic acid are typically proprietary or published in specialized scientific literature and
patents. As a useful research chemical, its synthesis would likely involve multi-step organic
reactions.[1] A general, illustrative workflow for the synthesis of a substituted benzoic acid is
provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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